1-{4-Hydroxy-5-[4-(trifluoromethoxy)phenyl]thiophen-3-yl}ethan-1-one

• CAS No.: 885603-13-4
• Molecular Formula: C13H9F3O3S
• Molecular Weight: 302.27 g/mol
• IUPAC Name: 1-[4-hydroxy-5-[4-(trifluoromethoxy)phenyl]thiophen-3-yl]ethanone
• InChI: InChI=1S/C13H9F3O3S/c1-7(17)10-6-20-12(11(10)18)8-2-4-9(5-3-8)19-13(14,15)16/h2-6,18H,1H3
• InChI Key: NBKREBMYXMAQEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CSC(=C1O)C2=CC=C(C=C2)OC(F)(F)F

Description

1-{4-Hydroxy-5-[4-(trifluoromethoxy)phenyl]thiophen-3-yl}ethan-1-one is a useful research compound. Its molecular formula is C13H9F3O3S and its molecular weight is 302.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A chloroform (45 mL) solution of 2-(4-trifluoromethoxyphenyl)-3-hydroxy-4-methylcarbonyl-2,5-dihydrothiophene (4.5 g, 12.6 mmol, purity: 85%) was cooled to −5° C., and to this solution, a chloroform (90 mL) solution of sulfuryl chloride (1.1 mL, 1.1 equivalent amounts) was dropwise added over a period of 30 minutes, followed by stirring at −15° C. for 1 hour. The temperature of the solution was raised to 0° C., and water (11 mL) was dropwise added, followed by liquid separation. The obtained chloroform solution was sequentially washed with water, a saturated salt solution, a sodium hydroxide aqueous solution, a saturated sodium thiosulfate aqueous solution and a saturated salt solution, and dried over anhydrous magnesium sulfate. The drying agent was removed by filtration, and the solvent was distilled off to obtain a crude product. The obtained crude product was purified by silica gel column chromatography (eluent: hexane/ethyl acetate) to give the desired product as a yellow solid (3.15 g, yield: 83%).